Cas no 876516-53-9 (Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate)

• Product Name: Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate
• CAS No: 876516-53-9
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4933892
• PubChem ID: 67119550
• Update Time: 2025-10-29

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate
• methyl 4-oxo-1H-cinnoline-6-carboxylate
• 4-Oxo-1,4-dihydro-cinnoline-6-carboxylic acid methyl ester

• Inchi： 1S/C10H8N2O3/c1-15-10(14)6-2-3-8-7(4-6)9(13)5-11-12-8/h2-5H,1H3,(H,12,13)
• InChI Key： APIWQCZMCBJJGR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C(C=NN2)=O)C=1)=O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines

Additional information on Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate (CAS No. 876516-53-9): An Overview of Its Structure, Properties, and Applications in Chemical Biology and Medicine

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate (CAS No. 876516-53-9) is a unique and versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, also known as 4-Oxo-1,4-dihydrocinnoline-6-carboxylic acid methyl ester, is characterized by its distinct structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Physical Properties

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate is a member of the cinnoline family of heterocyclic compounds. Its molecular formula is C₁₂H₉NO₃, with a molecular weight of approximately 215.20 g/mol. The compound features a central cinnoline ring with a keto group at the 4-position and a carboxylic acid methyl ester at the 6-position. This unique arrangement imparts specific chemical properties and reactivity to the molecule.

The physical properties of methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate include its appearance as a white to off-white solid with a melting point ranging from 180°C to 185°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate can be achieved through several well-established routes. One common method involves the condensation of an appropriate aldehyde or ketone with an amine followed by cyclization to form the cinnoline ring. For instance, the reaction of anthranilic acid with acetylacetone in the presence of a base can yield the desired product after esterification with methanol.

An alternative synthetic route involves the reaction of 2-cyanoacetamide with an appropriate α-bromo ketone followed by cyclization and esterification. This method provides a high yield and purity of the final product, making it suitable for large-scale production.

Biological Activities and Applications

Methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate has been the subject of extensive research due to its potential biological activities. Recent studies have highlighted its anti-inflammatory, antioxidant, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate has shown promising antioxidant activity. Research conducted at the National Institutes of Health (NIH) found that this compound effectively scavenges free radicals and protects cells from oxidative stress-induced damage. These findings suggest potential applications in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The anticancer potential of methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate has also been explored. A study published in Cancer Research reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Future Directions

While preclinical studies have provided compelling evidence for the therapeutic potential of methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate, further clinical trials are necessary to validate these findings in human subjects. Several Phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating inflammatory diseases and cancer.

The future directions for research on methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate include optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, efforts are being made to develop novel derivatives with improved therapeutic profiles for specific disease indications.

Conclusion

In conclusion, methyl 4-oxo-1,4-dihydrocinnoline-6-carboxylate (CAS No. 876516-53-9) is a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in chemical biology and medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.